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Compound of Interest

Compound Name: Butyl methacrylate

Cat. No.: B165903

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Butyl methacrylate, including detailed operational and disposal plans.
By adhering to these procedural, step-by-step guidelines, you can mitigate risks and ensure the
well-being of your team and the integrity of your research.

Butyl methacrylate is a flammable liquid and vapor that can cause skin, eye, and respiratory
irritation.[1][2][3] It is also a potential skin sensitizer.[1][2][4] Therefore, strict adherence to
safety protocols is crucial.

Personal Protective Equipment (PPE) and Exposure
Limits

The following table summarizes the recommended personal protective equipment for handling
Butyl methacrylate. While specific occupational exposure limits for Butyl methacrylate have

not been established by all regulatory bodies, it is crucial to maintain a safe working
environment through proper ventilation and adherence to good laboratory practices.[5]
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PPE Category

Recommendation

Citations

Eye and Face Protection

Chemical safety goggles or a
face shield are essential to

protect against splashes.

(21618l

Skin Protection

Wear protective gloves and
clothing to prevent skin
contact. Safety equipment
suppliers can provide
recommendations on the most
protective glove material for
your specific operations. A
complete suit protecting
against chemicals and flame-
retardant antistatic protective
clothing may be necessary
depending on the scale of

work.

[2105]61071[8]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, a
NIOSH/MSHA or European
Standard EN 149 approved
respirator with an organic

vapor filter is required.

[2105](61[7]

Operational Plan for Handling Butyl Methacrylate

1. Preparation and Engineering Controls:

proximity to the workstation.[5][7]

Work in a well-ventilated area, preferably in a chemical fume hood.[5][6][9]

Ensure that eyewash stations and safety showers are readily accessible and in close

Use explosion-proof electrical, ventilating, and lighting equipment.[6][7][9]
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Ground and bond containers and receiving equipment to prevent static discharge.[6][9]

Keep away from heat, sparks, open flames, and other ignition sources.[5][6][7][9] No
smoking.[2][5][6][9]

Store in a cool, dry, well-ventilated area in a tightly closed container, away from incompatible
materials such as oxidizing agents, acids, and bases.[5][7][9]

. Handling Procedure:
Wear the appropriate personal protective equipment as outlined in the table above.
Avoid breathing vapors or mist.[9]
Use only non-sparking tools.[6][7][9]
Wash hands thoroughly with soap and water after handling.[5][9]
Do not eat, drink, or smoke in the handling area.[2][6][9]
. Spill and Emergency Procedures:
Minor Spills:
o Remove all ignition sources.[5][9]
o Clean up spills immediately.[9]
o Absorb the spill with an inert material such as vermiculite, dry sand, or earth.[5][9]
o Collect the residue in a labeled, flammable waste container for disposal.[9]
Major Spills:
o Evacuate the area and move upwind.[9]
o Alert the fire brigade and inform them of the location and nature of the hazard.[9]

o Wear full-body protective clothing and a self-contained breathing apparatus.[9]
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e In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[6][9][10]

o Skin Contact: Immediately remove all contaminated clothing and flush the skin with
running water. Seek medical attention if irritation occurs.[9][10]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[6][9][10]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2][6]

4. Disposal Plan:
o Dispose of waste in accordance with federal, state, and local regulations.[1]

o Consult with your institution's environmental health and safety department for specific
disposal guidelines.

» Butyl methacrylate waste is considered hazardous.[11] It may be disposed of by burial in a
licensed landfill or by incineration in a licensed facility.[9]

e Do not dispose of it down the drain or into the sewer system.[1][9][10]

Workflow for Safe Handling of Butyl Methacrylate

The following diagram illustrates the logical workflow for the safe handling of Butyl
methacrylate, from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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